1-(2-Methyl-5-trifluoromethyl-oxazol-4-yl)-ethanone
Cat. No. B8550529
M. Wt: 193.12 g/mol
InChI Key: XLKLARJPKAZULE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08815881B2
Procedure details
To a solution of MeMgBr in diethyl ether (3 M, 0.63 ml, 1.89 mmole) was added at 0° C. a solution of 2-methyl-5-trifluoromethyl-oxazole-4-carboxylic acid methoxy-methyl-amide (300 mg, 1.26 mmole) and stirring was continued at 22° C. for 1 h. The mixture was washed with 1 M aqueous HCl and H2O, the organic layer was dried, evaporated and the residue purified by chromatography on silica gel using cyclohexane/AcOEt (4:1) to give the title compound (155 mg) as a colorless oil. MS: m/z=193 [M]+.
Name
2-methyl-5-trifluoromethyl-oxazole-4-carboxylic acid methoxy-methyl-amide
Quantity
300 mg
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
C[Mg+].[Br-].[CH2:4](OCC)C.CON(C)[C:12]([C:14]1[N:15]=[C:16]([CH3:23])[O:17][C:18]=1[C:19]([F:22])([F:21])[F:20])=[O:13]>>[CH3:23][C:16]1[O:17][C:18]([C:19]([F:20])([F:21])[F:22])=[C:14]([C:12](=[O:13])[CH3:4])[N:15]=1 |f:0.1|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C[Mg+].[Br-]
|
|
Name
|
|
|
Quantity
|
0.63 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)OCC
|
|
Name
|
2-methyl-5-trifluoromethyl-oxazole-4-carboxylic acid methoxy-methyl-amide
|
|
Quantity
|
300 mg
|
|
Type
|
reactant
|
|
Smiles
|
CON(C(=O)C=1N=C(OC1C(F)(F)F)C)C
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
stirring
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
WASH
|
Type
|
WASH
|
|
Details
|
The mixture was washed with 1 M aqueous HCl and H2O
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the organic layer was dried
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the residue purified by chromatography on silica gel
|
Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC=1OC(=C(N1)C(C)=O)C(F)(F)F
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 155 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 63.7% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
